Cas no 10193-36-9 (Orthosilicic acid)

• Product Name: Orthosilicic acid
• CAS No: 10193-36-9
• MF: H₄O₄Si
• MW: 96.1148614883423
• CID: 155166
• PubChem ID: 14942
• Update Time: 2025-04-19

Orthosilicic acid Chemical and Physical Properties

Names and Identifiers

• Silicic acid (H₄O₄Si)
• anhydrous silicic acid
• Monosilicic acid
• Orthosilicic acid
• Silica, colloidal
• Silicasol
• Silicic acid (H4SiO4)
• Silicic acid (ortho)
• Silicic acid (Si(OH)4)
• Silicon tetrahydroxide
• Tetrahydroxysilane
• silicic acid
• silanetetrol
• 10193-36-9
• SILICIC ACID ORTHOSILICIC ACID [MI]
• FT-0699887
• Hydrate, Silica
• EINECS 233-477-0
• ORTHOSILICIC ACID [WHO-DD]
• 62647-18-1
• DTXSID5058721
• CHEBI:26675
• ortho-silicic acid
• Tetrahydroxysilicon
• [Si(OH)4]
• ORTHOSILICICACID
• SILICIC ACID ORTHOSILICIC ACID
• UNII-623B93YABH
• Gel, Hydrated Silica
• Orthokieselsaeure
• AKOS015833676
• Hydrated Silica Gel
• Silica Gel, Hydrated
• Q422843
• Kieselsaeure
• H4SiO4
• DTXSID4042381
• ORTHOSILICIC ACID (H4SIO4)
• RMAQACBXLXPBSY-UHFFFAOYSA-N
• NS00080617
• 623B93YABH
• tetrahydroxidosilicon
• Silicon hydroxide (Si(OH)4)
• (Si(OH)4)

• Inchi： 1S/H4O4Si/c1-5(2,3)4/h1-4H
• InChI Key： RMAQACBXLXPBSY-UHFFFAOYSA-N
• SMILES： [Si](O)(O)(O)O

Computed Properties

• Exact Mass: 95.98788514g/mol
• Monoisotopic Mass: 95.98788514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų